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Compound of Interest

Compound Name: 4-Mercaptobenzonitrile

Cat. No.: B1349081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Mercaptobenzonitrile (4-MBN). The information is compiled from various

safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the

necessary safety measures required when working with this compound.

Chemical Identification and Physical Properties
4-Mercaptobenzonitrile, also known as 4-cyanothiophenol, is an organic compound featuring

a benzene ring substituted with a thiol (-SH) group and a nitrile (-C≡N) group.[1] This unique

structure allows for diverse reactivity and applications in fields such as materials science and

biochemistry.[1]
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Property Value Source

CAS Number 36801-01-1 [2][3]

Molecular Formula C₇H₅NS [2][3][4]

Molecular Weight 135.19 g/mol [2][3][5]

Physical Form Solid [4][6]

Melting Point 48-51 °C [6]

Boiling Point 118 °C [6]

Density 1.18 g/cm³ [6]

Purity Typically ≥98% [3][4]

Hazard Identification and Classification
4-Mercaptobenzonitrile is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary

hazards are associated with acute toxicity, skin and eye irritation, and respiratory irritation.[1][7]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][7]

H315: Causes skin irritation.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][7]

The following diagram illustrates the GHS classification and the corresponding precautionary

measures.
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GHS Hazard Identification

Precautionary Statements

H302 Harmful if swallowed

P280 Wear protective gloves/protective clothing/eye protection/face protection

P301+P312 IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell

H315 Causes skin irritation

P302+P352 IF ON SKIN: Wash with plenty of soap and water

H319 Causes serious eye irritation

P305+P351+P338 IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H335 May cause respiratory irritation

P261 Avoid breathing dust/fume/gas/mist/vapors/spray

Click to download full resolution via product page

GHS Hazards and Precautionary Statements for 4-Mercaptobenzonitrile.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Safe Handling:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves (e.g.,

nitrile rubber), and eye/face protection (e.g., safety glasses with side-shields or goggles).[7]

[8]
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Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke when using

this product.[7]

General Precautions: Avoid contact with skin, eyes, and clothing.[7] Avoid breathing dust and

fumes.[7] Keep away from sources of ignition.[7]

Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[7]

Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[9]

Store locked up.[7]

The following workflow outlines the standard operating procedure for handling 4-
Mercaptobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://aksci.com/sds/0029CV_SDS.pdf
https://aksci.com/sds/0029CV_SDS.pdf
https://aksci.com/sds/0029CV_SDS.pdf
https://aksci.com/sds/0029CV_SDS.pdf
https://aksci.com/sds/0029CV_SDS.pdf
https://aksci.com/sds/0029CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/0029CV_SDS.pdf
https://www.benchchem.com/product/b1349081?utm_src=pdf-body
https://www.benchchem.com/product/b1349081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare to Handle 4-MBN

Wear Appropriate PPE:
- Safety Glasses/Goggles

- Lab Coat
- Nitrile Gloves

Ensure Proper Ventilation:
Work in a Chemical Fume Hood

Handle with Care:
- Avoid creating dust

- Avoid contact with skin and eyes
- Keep away from ignition sources

Store Properly:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatible materials

Clean Up and Waste Disposal:
- Decontaminate work area

- Dispose of waste in a designated, labeled container

Personal Hygiene:
- Wash hands thoroughly

- Remove and launder contaminated clothing

End of Procedure

Click to download full resolution via product page

Standard Operating Procedure for Handling 4-Mercaptobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1349081?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[7]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid

immediately.[7]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[7]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never give

anything by mouth to an unconscious person.

Obtain medical aid immediately.[7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: During a fire, hazardous combustion gases or vapors may be formed,

including carbon oxides, nitrogen oxides, and hydrogen cyanide.[10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9][10]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment.[7] Evacuate

personnel to safe areas.[8] Ensure adequate ventilation.[7]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, other waterways, or soil.[7]

Containment and Cleaning Up: Vacuum, sweep up, or absorb with inert material and place

into a suitable disposal container.[7]

The decision tree below outlines the appropriate response to an accidental exposure.

Accidental Exposure to 4-MBN

What type of exposure?

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eye 

Ingestion

 Ingestion 

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Immediately flush with water for at least 15 minutes.
Remove contaminated clothing.

Seek medical attention.

Immediately flush with water for at least 15 minutes.
Remove contact lenses if present.

Seek medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Decision Tree for Accidental Exposure to 4-Mercaptobenzonitrile.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[7] Do not dispose of down the drain.

Toxicological Information
The toxicological properties of 4-Mercaptobenzonitrile have not been thoroughly investigated.

[8] The available data indicates that it is harmful if swallowed, causes skin and eye irritation,
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and may cause respiratory irritation.[1][7]

Toxicity Endpoint Classification/Data

Acute Oral Toxicity Harmful if swallowed (Category 4).[1][7]

Acute Dermal Toxicity May be harmful in contact with skin.[1]

Acute Inhalation Toxicity May cause respiratory irritation.[1][7]

Skin Corrosion/Irritation Causes skin irritation (Category 2).[1][7]

Serious Eye Damage/Irritation
Causes serious eye irritation (Category 2A).[1]

[7]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC.[8]

Note: This document is intended as a guide and is not a substitute for a comprehensive risk

assessment. Always refer to the most current Safety Data Sheet (SDS) for 4-
Mercaptobenzonitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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